Cas no 629648-22-2 (Carbamic acid, [4-(dimethylamino)-3-nitrophenyl]-, 1-methylethyl ester)

Carbamic acid, [4-(dimethylamino)-3-nitrophenyl]-, 1-methylethyl ester structure
629648-22-2 structure
Product Name:Carbamic acid, [4-(dimethylamino)-3-nitrophenyl]-, 1-methylethyl ester
CAS No:629648-22-2
MF:C12H17N3O4
MW:267.281082868576
CID:428040
PubChem ID:71381640
Update Time:2025-04-19

Carbamic acid, [4-(dimethylamino)-3-nitrophenyl]-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, [4-(dimethylamino)-3-nitrophenyl]-, 1-methylethyl ester
    • propan-2-yl N-[4-(dimethylamino)-3-nitrophenyl]carbamate
    • DTXSID30804078
    • Propan-2-yl [4-(dimethylamino)-3-nitrophenyl]carbamate
    • 629648-22-2
    • Inchi: 1S/C12H17N3O4/c1-8(2)19-12(16)13-9-5-6-10(14(3)4)11(7-9)15(17)18/h5-8H,1-4H3,(H,13,16)
    • InChI Key: WDZJUXZGEPUFBC-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=CC(=C(C=1)[N+](=O)[O-])N(C)C)=O)C(C)C

Computed Properties

  • Exact Mass: 267.12201
  • Monoisotopic Mass: 267.12190603g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 87.4Ų

Experimental Properties

  • PSA: 84.71
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